Cas no 284022-81-7 (Ethyl 3-(3-oxocyclohexyl)benzoate)

• Product Name: Ethyl 3-(3-oxocyclohexyl)benzoate
• CAS No: 284022-81-7
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• MDL: MFCD03841040
• CID: 1075067
• Update Time: 2025-10-29

Ethyl 3-(3-oxocyclohexyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-oxocyclohexyl)benzoate
• AG-E-91116
• AGN-PC-00PD3C
• CTK4G1357
• KB-201487
• SureCN3664264

• MDL： MFCD03841040
• Inchi： 1S/C15H18O3/c1-2-18-15(17)13-7-3-5-11(9-13)12-6-4-8-14(16)10-12/h3,5,7,9,12H,2,4,6,8,10H2,1H3
• InChI Key： JYIXKNRVKYHUCF-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C2C=CC=C(C(=O)OCC)C=2)C1

Computed Properties

• Exact Mass: 246.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 43.37000
• LogP: 3.09000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-(3-oxocyclohexyl)benzoate

Ethyl 3-(3-Oxocyclohexyl)benzoate (CAS No. 284022-81-7): A Comprehensive Overview

Ethyl 3-(3-Oxocyclohexyl)benzoate, with the CAS registry number 284022-81-7, is a compound of significant interest in various scientific and industrial applications. This compound, often referred to as Ethyl 3-(3-Oxocyclohexyl)benzoate, belongs to the class of esters and is characterized by its unique structural features. The molecule consists of a benzoate group attached to an ethyl chain, with a cyclohexane ring containing a ketone functional group. This combination makes it a versatile compound with potential applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of Ethyl 3-(3-Oxocyclohexyl)benzoate typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent esterification processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising areas of research for Ethyl 3-(3-Oxocyclohexyl)benzoate is its application in drug development. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for therapeutic agents. In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated that Ethyl 3-(3-Oxocyclohexyl)benzoate derivatives could inhibit key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases.

In addition to its pharmacological applications, Ethyl 3-(3-Oxocyclohexyl)benzoate has shown potential in the field of materials science. Its ability to form stable crystalline structures under certain conditions makes it a candidate for use in organic electronics and optoelectronic devices. Researchers at the University of California have investigated its properties as a component in organic light-emitting diodes (OLEDs), where it demonstrated promising charge transport characteristics.

The environmental impact of Ethyl 3-(3-Oxocyclohexyl)benzoate has also been a topic of recent research. Studies conducted by environmental scientists at the Massachusetts Institute of Technology (MIT) have focused on its biodegradability and toxicity profiles. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. However, further studies are needed to assess its long-term effects on soil ecosystems.

From a manufacturing perspective, the production of Ethyl 3-(3-Oxocyclohexyl)benzoate has seen significant improvements in recent years. The adoption of green chemistry principles has led to the development of more sustainable synthesis routes, minimizing waste generation and energy consumption. For instance, solvent-free reaction conditions and catalytic systems have been successfully implemented to enhance process efficiency.

In conclusion, Ethyl 3-(3-Oxocyclohexyl)benzoate (CAS No. 284022-81-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure lends itself to innovative uses in drug development, materials science, and environmental technology. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific and industrial progress.